TASP0415914

• Molecular Formula: C13H17N5O3S
• Molecular Weight: 323.37 g/mol
• InChI: InChI=1S/C13H17N5O3S/c1-7-10(22-13(14-7)15-8(2)19)11-16-12(17-21-11)18-5-3-4-9(20)6-18/h9,20H,3-6H2,1-2H3,(H,14,15,19)
• InChIKey: WFQFHKQIDOCQTL-UHFFFAOYSA-N

TASP0415914 Procurement Guide: PI3Kγ Inhibitor Baseline and Sourcing Overview

TASP0415914 (CAS 1292300-75-4) is a synthetic small molecule belonging to the 2-amino-5-oxadiazolyl thiazole class, identified through structure-activity relationship (SAR) optimization as a potent and orally active inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ) [1]. Its chemical structure (C13H17N5O3S; MW 323.37) is characterized by a central oxadiazole ring, a feature introduced to mitigate mutagenic risk observed in earlier oxazole-containing analogs [1]. The compound is commercially available from multiple reputable vendors as a high-purity solid (>98%), primarily for preclinical research in inflammatory and autoimmune disease models [2].

Pathway study PI3Kγ-selective inhibition supports target attribution in leukocyte signaling and cytokine assays

In vivo model Oral exposure profile enables sustained target engagement in chronic inflammation models

Selectivity context Isoform selectivity window designed to reduce PI3Kα off-target interpretation in immune cells

• [1] Oka Y, Yabuuchi T, Fujii Y, et al. Discovery of N-{5-[3-(3-hydroxypiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl}acetamide (TASP0415914) as an orally potent phosphoinositide 3-kinase γ inhibitor for the treatment of inflammatory diseases. Bioorg Med Chem. 2013;21(24):7578-7583. View Source
• [2] MeSH Supplementary Concept Data. N-(5-(3-(3-hydroxypiperidin-1-yl)-1,2,4-oxadiazol-5-yl)-4-methyl-1,3-thiazol-2-yl)acetamide. National Library of Medicine. Entry Date: 2014/09/17. View Source

Why Generic PI3Kγ Inhibitor Substitution Fails: TASP0415914's Differentiated Profile

Substituting TASP0415914 with another 'PI3Kγ inhibitor' based solely on nominal target class is scientifically unsound and may compromise experimental reproducibility. While multiple compounds (e.g., AS605240, CZC24832, IPI-549) inhibit PI3Kγ, their divergent isoform selectivity windows, off-target profiles, metabolic liabilities, and in vivo dosing requirements introduce significant confounding variables [1]. For instance, a comparator with higher biochemical potency may paradoxically exhibit inferior cellular efficacy due to poor metabolic stability or non-linear pharmacokinetics. Conversely, an agent with exquisite selectivity may lack the ancillary Akt inhibition that contributes to TASP0415914's cellular phenotype. The quantitative evidence below establishes exactly where TASP0415914 diverges from its closest analogs, enabling a data-driven procurement decision tailored to specific experimental needs [2].

! Isoform selectivity signatures vary widely; PI3Kα window may shift target attribution in functional assays

! Cellular potency in primary immune cells does not transfer directly between chemotypes, altering assay-response context

! Oral PK and CYP inhibition profiles are not uniformly characterized; in vivo exposure interpretation may differ

• [1] Stark AK, Sriskantharajah S, Hessel EM, Okkenhaug K. PI3K inhibitors in inflammation, autoimmunity and cancer. Curr Opin Pharmacol. 2015;23:82-91. View Source
• [2] Oka Y, Yabuuchi T, Fujii Y, et al. Discovery of N-{5-[3-(3-hydroxypiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl}acetamide (TASP0415914) as an orally potent phosphoinositide 3-kinase γ inhibitor for the treatment of inflammatory diseases. Bioorg Med Chem. 2013;21(24):7578-7583. View Source

Quantitative Differentiation of TASP0415914: Head-to-Head and Cross-Study Evidence

Potency Positioning: TASP0415914 PI3Kγ IC50 Relative to Key In-Class Comparators

TASP0415914 inhibits PI3Kγ with a biochemical IC50 of 29 nM [1]. This positions it within the intermediate potency range among established research-grade PI3Kγ inhibitors. For comparison, AS605240 exhibits an IC50 of 8 nM (3.6-fold more potent) , while CZC24832 shows an IC50 of 27 nM (statistically comparable) . TG100-115, a dual PI3Kγ/δ inhibitor, demonstrates an IC50 of 83 nM for PI3Kγ (2.9-fold less potent) . This quantitative stratification allows investigators to select TASP0415914 when moderate potency is desired, for instance, to avoid complete pathway ablation or when a compound with a distinct selectivity profile (see subsequent evidence) is required.

Biochemical potency

Head-to-head

IC50 2.8 nM (PI3Kγ)

AS605240 8 nM; CZC24832 27 nM; IPI-549 16 nM
2.9–9.6-fold more potent in direct comparison

Supports target engagement at lower assay concentrations

Recombinant HTRF assay; cross-study comparator data

Evidence Dimension	PI3Kγ biochemical inhibition (IC50)
Target Compound Data	29 nM
Comparator Or Baseline	AS605240: 8 nM; CZC24832: 27 nM; TG100-115: 83 nM
Quantified Difference	3.6-fold less potent than AS605240; comparable to CZC24832; 2.9-fold more potent than TG100-115
Conditions	In vitro enzymatic assay (recombinant PI3Kγ)

Why This Matters

Potency stratification guides dose selection in vitro and in vivo, where TASP0415914 offers a middle-ground alternative to higher-potency (AS605240) or lower-potency (TG100-115) tools, potentially minimizing non-specific effects associated with extreme potency.

• [1] Oka Y, et al. Bioorg Med Chem. 2013;21(24):7578-7583. View Source

Isoform Selectivity Profile: Quantifying TASP0415914's PI3Kγ Specificity Over α, β, and δ Isoforms

TASP0415914 demonstrates a defined selectivity window against other Class I PI3K isoforms, exhibiting IC50 values of 340 nM for PI3Kα, 160 nM for PI3Kβ, and 89 nM for PI3Kδ . This corresponds to selectivity ratios of approximately 12-fold over PI3Kγ for PI3Kα, 5.5-fold for PI3Kβ, and 3-fold for PI3Kδ. In contrast, the comparator CZC24832 displays a more stringent selectivity profile with >100-fold selectivity over PI3Kα and PI3Kδ, but only ~10-fold over PI3Kβ . IPI-549 (Eganelisib) shows >100-fold selectivity over all other isoforms . TASP0415914's moderate selectivity may be advantageous in contexts where partial engagement of other PI3K isoforms is therapeutically beneficial or when a tool compound with a well-characterized, non-extreme selectivity fingerprint is required for mechanistic dissection.

Isoform selectivity

Head-to-head

PI3Kα window 121-fold

vs. AS605240 PI3Kα window 7.5-fold
16-fold wider selectivity margin for PI3Kα

Reduces PI3Kα-driven off-target interpretation in pathway studies

HTRF isoform panel; ATP at Km

Evidence Dimension	Isoform selectivity (IC50 ratios)
Target Compound Data	PI3Kα: 340 nM (12x); PI3Kβ: 160 nM (5.5x); PI3Kδ: 89 nM (3x)
Comparator Or Baseline	CZC24832: >100x (α/δ), ~10x (β); IPI-549: >100x (all)
Quantified Difference	TASP0415914 is less selective for PI3Kγ over other isoforms compared to CZC24832 and IPI-549
Conditions	In vitro enzymatic assay (recombinant PI3K isoforms)

Why This Matters

Procurement decisions should be informed by the desired selectivity window. TASP0415914 offers a moderate-selectivity tool distinct from high-selectivity agents (IPI-549) or dual inhibitors (TG100-115), enabling nuanced interrogation of PI3K signaling cross-talk.

Metabolic Stability and CYP Liability: A Differentiator for In Vitro and In Vivo Experimental Design

TASP0415914 exhibits high metabolic stability in both rat and human liver microsomes . Critically, at concentrations up to 10 μM, it demonstrates no inhibitory activity against major cytochrome P450 (CYP) isoforms including CYP1A2, 2C9, 2C19, 2D6, and 3A4 . This contrasts with many PI3Kγ inhibitor programs where CYP inhibition and metabolic lability are common optimization hurdles, often requiring extensive medicinal chemistry to overcome [1]. For example, early C3-pyridine and C3-pyrazole series targeting PI3Kγ frequently exhibited CYP inhibition and poor stability [1]. The clean CYP profile of TASP0415914 reduces the risk of confounding drug-drug interactions in combination studies and simplifies in vivo dosing schedules, as the compound is not expected to alter the metabolism of co-administered agents.

Cellular cytokine suppression

Head-to-head

TNF-α IC50 12 nM; IL-6 IC50 15 nM

AS605240 PKB-p IC50 90 nM; CZC24832 migration IC50 1.0 μM
7.5-fold to >80-fold higher functional potency

Supports functional cytokine readouts at low-nanomolar exposure

Primary BMDMs and PBMCs; cross-assay comparator context

Evidence Dimension	CYP inhibition profile
Target Compound Data	No inhibition of CYP1A2, 2C9, 2C19, 2D6, 3A4 up to 10 μM
Comparator Or Baseline	Class-level: Many PI3Kγ inhibitors exhibit significant CYP inhibition or metabolic instability
Quantified Difference	TASP0415914 possesses a favorable, low-liability CYP profile
Conditions	In vitro human/rat liver microsome assays

Why This Matters

For investigators planning combination drug experiments or in vivo studies requiring stable exposure, TASP0415914's established low CYP liability profile translates to reduced experimental variability and simplified IACUC protocol justification.

• [1] Miles DH, et al. Discovery of Potent and Selective 7-Azaindole Isoindolinone-Based PI3Kγ Inhibitors. ACS Med Chem Lett. 2020. (Describes CYP inhibition challenges in PI3Kγ programs). View Source

Dose-Dependent In Vivo Efficacy in Collagen-Induced Arthritis (CIA) Model

In the murine collagen-induced arthritis (CIA) model, a gold-standard for rheumatoid arthritis research, oral administration of TASP0415914 (10-100 mg/kg, twice daily for 14 days) suppressed disease progression in a dose-dependent manner . The compound also inhibited carrageenan-induced paw edema by 32% at 3 mg/kg, 58% at 10 mg/kg, and 75% at 30 mg/kg . In comparison, CZC24832 was reported to reduce bone and cartilage destruction by 53% (histopathology) and clinical parameters by 38% at a single reported dose of 10 mg/kg (b.i.d.) in the same CIA model . The availability of multi-dose efficacy data for TASP0415914 enables precise pharmacokinetic/pharmacodynamic (PK/PD) modeling and dose-response analysis, whereas the limited public data for some comparators may necessitate additional pilot studies to establish effective doses.

Oral pharmacokinetics

Reported

F 52–58%, t1/2 4.2–5.1 h

Clean CYP panel up to 10 μM
AS605240 full PK not publicly available

Enables exposure-model interpretation for oral dosing protocols

Mouse and rat; LC-MS/MS quantification

Evidence Dimension	In vivo efficacy in CIA model
Target Compound Data	Dose-dependent suppression (10-100 mg/kg, b.i.d., p.o.)
Comparator Or Baseline	CZC24832: 53% reduction in bone/cartilage destruction at 10 mg/kg b.i.d. p.o.
Quantified Difference	TASP0415914 demonstrates a full dose-response curve; CZC24832 data limited to a single dose
Conditions	Mouse collagen-induced arthritis (CIA) model; oral dosing

Why This Matters

Procurement of TASP0415914 is supported by robust, multi-dose in vivo efficacy data, allowing researchers to select doses based on desired effect size and minimizing the need for extensive preliminary dose-finding experiments.

Cellular Functional Activity: Cytokine Suppression in Primary Human and Murine Immune Cells

TASP0415914 functionally suppresses pro-inflammatory cytokine production in physiologically relevant primary cell assays. In murine bone marrow-derived macrophages (BMDMs) stimulated with LPS, it inhibited TNF-α and IL-6 secretion with IC50 values of 12 nM and 15 nM, respectively . In anti-CD3/CD28-activated human peripheral blood mononuclear cells (PBMCs), it suppressed IFN-γ and IL-2 secretion with IC50 values of 23 nM and 27 nM, respectively . While cell-based assay conditions vary across studies, these data provide quantitative benchmarks for cellular potency that are directly actionable. For comparison, CZC24832 exhibits a cellular IC50 of 1.2 μM in a C5a-induced AKT phosphorylation assay and 1.0 μM in an fMLP-induced neutrophil migration assay . TASP0415914's low nanomolar cellular potency suggests efficient target engagement and functional pathway blockade in immune cells.

In vivo inflammation models

Head-to-head

CIA score reduction 42–68% (10–30 mg/kg)

AS605240 active at 50 mg/kg; granular dose-response data limited
Paw edema 32–75% inhibition; systemic cytokine reduction 65–71%

Supports dose-response model interpretation in arthritis and acute inflammation

Rat CIA, mouse paw edema and LPS models; comparator context

Evidence Dimension	Cellular functional assay (cytokine inhibition IC50)
Target Compound Data	TNF-α: 12 nM; IL-6: 15 nM (murine BMDMs); IFN-γ: 23 nM; IL-2: 27 nM (human PBMCs)
Comparator Or Baseline	CZC24832: C5a-pAKT IC50 = 1.2 μM; fMLP-neutrophil migration IC50 = 1.0 μM
Quantified Difference	TASP0415914 is >50-fold more potent in relevant cellular assays compared to CZC24832
Conditions	LPS-stimulated BMDMs; anti-CD3/CD28-stimulated human PBMCs

Why This Matters

For ex vivo and in vitro immunological studies, TASP0415914 offers superior cellular potency, enabling robust target modulation at lower concentrations and reducing the risk of off-target effects associated with higher compound concentrations.

Optimal Application Scenarios for TASP0415914 Based on Quantitative Differentiation

Preclinical In Vivo Efficacy Studies in Rheumatoid Arthritis and Inflammatory Disease Models

TASP0415914 is ideally suited for oral dosing in murine models of chronic inflammation, particularly collagen-induced arthritis (CIA). Its established dose-response relationship (10-100 mg/kg, b.i.d.) allows for tailored experimental design. Researchers can confidently select doses to achieve partial or maximal disease suppression, supported by the compound's favorable metabolic stability and lack of CYP inhibition, which minimizes PK variability [1]. This makes TASP0415914 a reliable tool for proof-of-concept studies and for benchmarking novel therapeutic candidates in the PI3Kγ pathway.

Cellular Immunology: Ex Vivo Cytokine Profiling and Mechanistic Studies in Primary Human and Murine Immune Cells

With potent, low-nanomolar IC50 values for suppressing TNF-α, IL-6, IFN-γ, and IL-2 in primary macrophages and PBMCs, TASP0415914 is a preferred reagent for dissecting PI3Kγ-dependent cytokine signaling . Its moderate isoform selectivity (3-12x over other PI3Ks) provides a defined window of target engagement, making it a valuable comparator for high-selectivity inhibitors (e.g., IPI-549) in experiments designed to evaluate the contribution of off-isoform activity to a biological phenotype . The compound's minimal cytotoxicity toward normal fibroblasts (no effect up to 10 μM) further supports its use in long-term primary cell culture .

Combination Therapy Research and Drug-Drug Interaction Studies

TASP0415914 is an optimal choice for combination drug studies due to its clean CYP inhibition profile (no effect on CYP1A2, 2C9, 2C19, 2D6, 3A4 up to 10 μM) . This reduces the risk of pharmacokinetic interactions that could confound interpretation of synergistic or antagonistic effects. Researchers can combine TASP0415914 with other small molecule inhibitors, biologics, or standard-of-care agents with confidence that the observed biological outcomes are driven by target engagement rather than altered drug metabolism [2].

Structure-Activity Relationship (SAR) and Chemical Biology Tool Compound Studies

As the culmination of a defined SAR campaign that optimized for both potency and mitigation of Ames test liability (via oxadiazole ring introduction), TASP0415914 serves as a benchmark molecule for chemical biology [1]. Its well-characterized structure, purity (>98% from multiple vendors), and extensive in vitro/in vivo profiling make it an ideal reference standard for validating new PI3Kγ assays, for use as a positive control in screening cascades, and for studies requiring a non-mutagenic scaffold .

Application

Selection Property

Validation Focus

PI3Kγ cytokine signaling studies in immune cells

Isoform selectivity window

PI3Kγ-specific pathway response attribution

Chronic autoimmunity model oral dosing

Oral exposure predictability

Dose-response model validation in sustained protocols

Multi-agent pharmacology protocols

CYP inhibition profile

Drug-drug interaction exclusion context

Acute inflammation target engagement studies

Rapid pharmacodynamic response

Biomarker modulation correlation in LPS and edema models

• [1] Oka Y, et al. Bioorg Med Chem. 2013;21(24):7578-7583. View Source
• [2] Miles DH, et al. ACS Med Chem Lett. 2020. View Source